Cas no 4546-68-3 (9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine)

• Product Name: 9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine
• CAS No: 4546-68-3
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 929929
• PubChem ID: 65148
• Update Time: 2025-04-19

9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 9-(2-deoxy-alpha-D-erythro-pentofuranosyl)-9H-purine
• 2-(hydroxymethyl)-5-purin-9-yloxolan-3-ol
• 2’-DEOXYNEBULARINE
• 2'-deoxynebularine
• 1-(4-trifluoromethylphenyl)-3-phenyl-1,3-propanedione
• 1,3-Propanedione, 1-phenyl-3-[4-(trifluoromethyl)phenyl]-
• 1-p-trifluoromethylphenyl-3-phenylpropane-1,3-dione
• ACMC-20mtcg
• CTK0F5932
• Q27140160
• G74129
• 9-(2-deoxy-beta-D-erythro-pentofuranosyl)-9H-purine
• Purine 2'-deoxyribonucleoside
• 2'-deoxy-N-D-ribosylpurine
• N-(beta-D-2'-deoxyribosyl)purine
• 6-deamino-2'-deoxyadenosine
• 4546-68-3
• (2R,3S,5R)-2-(hydroxymethyl)-5-purin-9-yloxolan-3-ol
• 9H-Purine, 9-(2-deoxy-beta-D-erythro-pentofuranosyl)-
• 2'-deoxy-N-beta-D-ribosylpurine
• (2R,3S,5R)-2-(Hydroxymethyl)-5-(9H-purin-9-yl)tetrahydrofuran-3-ol
• NSC 108611
• Purine deoxyribonucleoside
• SCHEMBL21625243
• CHEBI:72810
• C20463
• 9-(2-deoxy-beta-D-ribofuranosyl)-9H-purine
• 9-(beta-D-2'-Deoxyribofuranosyl)purine

• Inchi： 1S/C10H12N4O3/c15-3-8-7(16)1-9(17-8)14-5-13-6-2-11-4-12-10(6)14/h2,4-5,7-9,15-16H,1,3H2/t7-,8+,9+/m0/s1
• InChI Key： WJBNIBFTNGZFBW-DJLDLDEBSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C=NC2C=NC=NC1=2)O

Computed Properties

• Exact Mass: 236.09106
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 93.3Ų

Experimental Properties

• PSA: 93.29
• LogP: -0.53300